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Compound of Interest

Compound Name: ORM-3819

Cat. No.: B609771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of ORM-3819 (CAS: 360794-85-0). It includes detailed personal protective equipment (PPE)

requirements, safe handling and storage procedures, disposal guidelines, and an overview of

its mechanism of action with corresponding signaling pathway diagrams. Adherence to these

guidelines is critical to ensure laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ORM-3819 to

minimize exposure and ensure personal safety.

Table 1: Personal Protective Equipment Requirements for ORM-3819
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Protection Type Specification Rationale

Eye/Face Protection Tightly fitting safety goggles.
Protects against dust formation

and splashes.[1]

Hand Protection Chemical impermeable gloves. Prevents skin contact.[1]

Body Protection
Wear suitable protective

clothing.
Minimizes skin exposure.[1]

Respiratory Protection

Use in a well-ventilated place.

If dust or aerosols are formed,

use a suitable respirator.

Avoid inhalation of dust and

aerosols.[1]

Safe Handling and Storage
Proper handling and storage are crucial to maintain the integrity of ORM-3819 and the safety of

laboratory personnel.

Table 2: Handling and Storage Procedures for ORM-3819

Procedure Guideline

Handling

Handle in a well-ventilated place. Avoid contact

with skin and eyes. Avoid the formation of dust

and aerosols. Use non-sparking tools. Prevent

fire caused by electrostatic discharge steam.[1]

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place. Store apart from

foodstuff containers or incompatible materials.

Recommended storage temperature is 2-8°C.[1]

Accidental Release and Disposal Measures
In the event of an accidental release, immediate and appropriate action is necessary. Disposal

of ORM-3819 must be conducted in a safe and environmentally responsible manner.

Table 3: Accidental Release and Disposal Plan for ORM-3819
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Aspect Procedure

Accidental Release

Avoid dust formation. Avoid breathing mist, gas,

or vapors. Avoid contact with skin and eyes. Use

personal protective equipment. Wear chemical

impermeable gloves. Ensure adequate

ventilation. Remove all sources of ignition.

Evacuate personnel to safe areas. Prevent

further leakage or spillage if safe to do so. Do

not let the chemical enter drains. Collect and

arrange disposal. Keep in suitable, closed

containers for disposal. Use spark-proof tools

and explosion-proof equipment.[1]

Disposal

Dispose of contents/container to an approved

waste disposal plant. Adhered or collected

material should be promptly disposed of, in

accordance with appropriate laws and

regulations.[1]

First Aid Measures
Table 4: First Aid for ORM-3819 Exposure

Exposure Route First Aid Instructions

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]
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Mechanism of Action and Signaling Pathways
ORM-3819 is a potent inotropic agent that enhances cardiac contractility through a dual

mechanism of action: sensitizing cardiac troponin C (cTnC) to calcium and selectively inhibiting

phosphodiesterase III (PDE III).[2]

Cardiac Troponin C (cTnC) Sensitization:

ORM-3819 binds to cardiac troponin C, a key protein in the regulation of muscle contraction.

This binding increases the sensitivity of the myofilaments to calcium, meaning that less calcium

is required to initiate contraction. This leads to an increased force of contraction without a

significant increase in intracellular calcium concentration.[2][3]

ORM-3819 Cardiac Troponin C (cTnC)
(Inactive)

Binds to

cTnC-ORM-3819 Complex
(Sensitized)

Conformational
Change

Enhanced Myofilament
Contraction

Initiates

Ca²⁺ Increased Affinity

ORM-3819 Phosphodiesterase III
(PDE3)

Inhibits cAMP

Normally
degrades Protein Kinase A

(PKA)
Activates Target ProteinsPhosphorylates Positive InotropyLeads to
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Preparation

Treatment

Analysis

1. Culture Cardiomyocytes

2. Prepare ORM-3819 Stock Solution
(Soluble in DMSO)

3. Prepare Working Solutions

4. Incubate Cells with ORM-3819
(and controls)

5. Measure Contractility Parameters
(e.g., calcium transients, cell shortening)

6. Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ORM-3819]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609771#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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